Cas no 57536-27-3 (Benzeneacetonitrile, 2-(2-naphthalenylthio)-)

• Product Name: Benzeneacetonitrile, 2-(2-naphthalenylthio)-
• CAS No: 57536-27-3
• MF: C₁₈H₁₃NS
• MW: 275.367522954941
• CID: 345004
• PubChem ID: 12228099
• Update Time: 2025-04-19

Benzeneacetonitrile, 2-(2-naphthalenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 2-(2-naphthalenylthio)-
• 2-(2-naphthalen-2-ylsulfanylphenyl)acetonitrile
• SCHEMBL5659555
• 2-(2-(naphthalen-2-ylthio)phenyl)acetonitrile
• 57536-27-3
• 2-[2-(NAPHTHALEN-2-YLSULFANYL)PHENYL]ACETONITRILE
• DTXSID20481397

• Inchi： 1S/C18H13NS/c19-12-11-15-6-3-4-8-18(15)20-17-10-9-14-5-1-2-7-16(14)13-17/h1-10,13H,11H2
• InChI Key： TXTMSRDRQQXEEL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CC#N)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 275.07699
• Monoisotopic Mass: 275.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 23.79